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Compound of Interest

4-Bromo-2-methylbenzenesulfonyl
Compound Name:

chloride

Cat. No. B051797

This document provides detailed procedural guidance for the safe handling and disposal of 4-
Bromo-2-methylbenzenesulfonyl chloride, ensuring the safety of laboratory personnel and
compliance with environmental regulations. The following protocols are designed for
researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

A summary of the key quantitative data for 4-Bromo-2-methylbenzenesulfonyl chloride is
presented below.
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Property Value Citations
Molecular Formula C7HeBrClO2S [1]
Molecular Weight 269.54 g/mol [1]

CAS Number 139937-37-4 [1]
Appearance Solid [1]
Melting Point 62-66 °C [1]
Hazard Statements H302, H314 [1]

Signal Word Danger [1112][3]

Experimental Protocol: Waste Disposal

The proper disposal of 4-Bromo-2-methylbenzenesulfonyl chloride is critical due to its
hazardous nature. It is classified as corrosive and causes severe skin burns and eye damage.
[2][3][4] Furthermore, it is harmful if swallowed and reacts with water to liberate toxic gas.[1][4]
[5][6] Adherence to the following step-by-step procedure is mandatory.

1. Personal Protective Equipment (PPE):

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
a lab coat, and tight-sealing safety goggles or a face shield.[5]

e Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[41[5]
2. Waste Segregation and Collection:

o Collect waste 4-Bromo-2-methylbenzenesulfonyl chloride, including any contaminated
materials (e.g., weighing paper, spatulas), in a designated, properly labeled, and sealed
container.

e The container must be dry and compatible with corrosive materials.
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Do not mix this waste with other waste streams, particularly aqueous or protic solvents, due
to its reactivity with water.[4][6]

. Disposal of Unused Product:

Unused or surplus 4-Bromo-2-methylbenzenesulfonyl chloride should be disposed of as
hazardous waste.

It is recommended to offer surplus and non-recyclable solutions to a licensed disposal
company.[7]

Contact a licensed professional waste disposal service to arrange for pickup and disposal.[7]
. Chemical Treatment (for small quantities, by trained personnel only):

An alternative for small quantities is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[7]
This should only be performed by trained personnel in a facility equipped for such
procedures.

. Spill Management:
In the event of a spill, evacuate the area.

Wearing appropriate PPE, sweep the solid material and shovel it into a suitable container for
disposal.[4]

Avoid creating dust.[4][7]

Do not expose the spill to water.[4][6]

Ensure the contaminated area is thoroughly cleaned and decontaminated.
. Environmental Precautions:

Under no circumstances should 4-Bromo-2-methylbenzenesulfonyl chloride be released
into the environment.[4]
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e Do not allow the material to contaminate the ground water system or enter drains.[4][5][6][7]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 4-Bromo-2-
methylbenzenesulfonyl chloride.
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Caption: Disposal workflow for 4-Bromo-2-methylbenzenesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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